Cas no 338792-23-7 (Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 338792-23-7
• MF: C₁₆H₉F₈NO₂
• MW: 399.235392332077
• CID: 5270443
• Update Time: 2025-07-01

Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H9F8NO2/c17-14(18,19)9-4-6-11(7-5-9)25-13(26)16(23,24)27-12-3-1-2-10(8-12)15(20,21)22/h1-8H,(H,25,26)
• InChI Key： RFDKBWXZVBZPLE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(F)(F)F)C=C1)(=O)C(F)(F)OC1=CC=CC(C(F)(F)F)=C1

Additional information on Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]-

Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- (CAS No. 338792-23-7): A Comprehensive Overview

Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- (CAS No. 338792-23-7) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, 2,2-Difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]acetamide, is characterized by its unique structural features and functional groups, which contribute to its potential therapeutic properties and biological activities.

The molecular structure of Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- includes a central acetamide core with two fluorine atoms attached to the alpha carbon. Additionally, it features a phenoxy group substituted with a trifluoromethyl group and an amide linkage to another trifluoromethyl-substituted phenyl ring. These structural elements collectively impart the compound with distinct chemical and biological properties.

Recent studies have highlighted the potential of Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The presence of the trifluoromethyl groups enhances the lipophilicity of the molecule, facilitating its penetration through biological membranes and improving its bioavailability.

In addition to its anti-inflammatory properties, Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- has been investigated for its potential as an antiviral agent. Studies conducted by a team of researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral protein synthesis and assembly processes.

The pharmacokinetic profile of Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- has also been extensively studied. Preclinical data indicate that the compound is rapidly absorbed following oral administration and exhibits a favorable distribution profile. It is primarily metabolized in the liver via cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces. These findings suggest that Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- may be suitable for development as an orally administered therapeutic agent.

Furthermore, the safety profile of Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- has been evaluated in both in vitro and in vivo models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, as with any new chemical entity (NCE), further safety assessments are necessary to ensure its long-term safety and efficacy in clinical settings.

The potential applications of Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- extend beyond its direct therapeutic uses. The compound's unique structural features make it an attractive candidate for use as a building block in combinatorial chemistry and drug discovery programs. Its ability to form stable amide linkages and its high chemical reactivity enable researchers to synthesize a wide range of derivatives with diverse biological activities.

In conclusion, Acetamide, 2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]-N-[4-(trifluoromethyl)phenyl]- (CAS No. 338792-23-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.